Cas no 62471-63-0 (8-Oxo-2’-deoxyadenosine)

• Product Name: 8-Oxo-2’-deoxyadenosine
• CAS No: 62471-63-0
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 956697
• Update Time: 2025-04-19

8-Oxo-2’-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-7,8-dihydro-8-oxoadenosine
• 2'- DEOXY- 8- HYDROXYADENOSINE ( 8-OH-DADO )
• 6-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7H-purin-8-one
• 8-Oxo-2’-deoxyadenos
• 8-Oxo-2’-deoxyadenosine

• Inchi： 1S/C10H13N5O4/c11-8-7-9(13-3-12-8)15(10(18)14-7)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H,14,18)(H2,11,12,13)/t4-,5+,6+/m0/s1
• InChI Key： NDWAUKFSFFRGLF-KVQBGUIXSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC2C(N)=NC=NC1=2)=O)O

Computed Properties

• Exact Mass: 267.09689
• Monoisotopic Mass: 267.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134A^2

Experimental Properties

• Density: 1.672
• Refractive Index: 1.712
• PSA: 133.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides